molecular formula C107H156N32O30S B1169650 Igovomab CAS No. 171656-50-1

Igovomab

Cat. No.: B1169650
CAS No.: 171656-50-1
Attention: For research use only. Not for human or veterinary use.
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Description

Igovomab (Indimacis-125) is a murine-derived monoclonal antibody fragment (F(ab')2) targeting the tumor-associated antigen CA-125 (MUC-16), a glycoprotein overexpressed in epithelial ovarian cancer . Developed for diagnostic imaging, it was conjugated with indium-111 (<sup>111</sup>In) to enable radioimmunoscintigraphy, aiding in the localization of ovarian cancer metastases . The antibody exhibits high purity (>95% by SDS-PAGE) and is preserved in PBS (pH 7.4) at -20°C for long-term stability .

Properties

CAS No.

171656-50-1

Molecular Formula

C107H156N32O30S

Synonyms

Igovomab

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Comparative Overview of Igovomab and Analogous Compounds

Compound Igovomab Sulesomab (LeukoScan) Ibritumomab Tiuxetan (Zevalin) Besilesomab (Scintimun)
Target CA-125 (MUC-16) NCA-90 CD20 NCA-95
Antibody Format F(ab')2 Fab' fragment IgG1 full-length Murine IgG1
Radionuclide <sup>111</sup>In <sup>99m</sup>Tc <sup>90</sup>Y or <sup>111</sup>In <sup>99m</sup>Tc
Clinical Use Ovarian cancer imaging Osteomyelitis/appendicitis imaging B-cell lymphoma therapy Inflammation/infection imaging
Status Discontinued (1996) Approved (1997) Approved (2002) Approved (2010)
Key Advantage High CA-125 specificity Rapid blood clearance Combines targeting + radiotherapy Broad inflammation detection
Limitations Limited sensitivity Non-specific binding Hematologic toxicity Immunogenicity risks

Structural Differentiation

  • Igovomab vs.
  • Igovomab vs. Ibritumomab: Unlike Igovomab’s diagnostic focus, Ibritumomab utilizes a full IgG1 antibody coupled with <sup>90</sup>Y for therapeutic radiation delivery, enabling direct tumor cytotoxicity in lymphoma .

Functional and Clinical Contrasts

  • Target Specificity : CA-125 is ovarian-specific, whereas NCA-90/95 (targeted by Sulesomab/Besilesomab) are granulocyte antigens, making the latter suitable for infection imaging but less tumor-specific .
  • Radionuclide Choice : Igovomab’s <sup>111</sup>In emits gamma rays ideal for SPECT imaging, while Ibritumomab’s <sup>90</sup>Y emits beta particles for targeted radiotherapy .

Research Findings and Clinical Outcomes

Igovomab’s Clinical Performance

  • In early trials, Igovomab demonstrated moderate sensitivity in detecting ovarian cancer lesions but faced challenges in distinguishing malignant from benign CA-125 elevations, limiting diagnostic accuracy .
  • Discontinuation reasons remain unclear but may relate to the emergence of PET-CT and superior biomarkers like HE4 .

Comparative Efficacy of Analogues

  • Sulesomab : Achieved 85% sensitivity in osteomyelitis detection due to rapid clearance, reducing background interference .
  • Ibritumomab : Demonstrated 80% response rates in refractory lymphoma, though with significant hematologic adverse events (e.g., thrombocytopenia) .

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